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Compound of Interest

5-Bromospirofindoline-3,4'-
Compound Name:

piperidin]-2-one
CAS No.: 920023-50-3

Cat. No.: B3033176

Get Quote

\ J

CAS Registry Number: 849227-80-3 (Free Base) | 1707713-79-8 (Hydrochloride Salt)
Molecular Formula: C12H13BrN20 Molecular Weight: 281.15 g/mol (79Br) / 283.15 g/mol (81Br)

Structural Overview & Numbering System

Correct interpretation of NMR data requires a rigorous humbering scheme. This spiro-
compound features an oxindole core fused at the C3 position to a piperidine ring.

Structural Diagram (Graphviz)
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Caption: Numbering scheme for 5-Bromospiro[indoline-3,4'-piperidin]-2-one. C3 is the

gquaternary spiro center.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the primary confirmation of the brominated scaffold. The presence
of bromine creates a distinct isotopic signature.

Expected Data

Parameter Value Notes

Positive mode is preferred due

lonization Mode ESI+ (Electrospray lonization) ) ]

to basic secondary amine.

1:1 intensity ratio is diagnostic
Molecular lon [M+H]* 281.0/283.0 for a mono-brominated

compound ("°Br/®1Br).

Loss of Br (M-79/81) and
Fragment lons 202,174

subsequent loss of CO (M-28).

Mechanism of Fragmentation
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The secondary amine in the piperidine ring is the primary site of protonation. Under high
collision energy, the piperidine ring may undergo retro-Diels-Alder-like cleavage or loss of the
bromine radical.

Infrared Spectroscopy (IR)

IR is used to validate the functional group integrity, specifically the lactam ring and the
secondary amine.

Functional Group Wavenumber (cm~?) Description

Broad, medium intensity.
N-H Stretch (Amide) 3150 — 3250 Characteristic of the oxindole
lactam NH.

Weaker, sharper band. Often
N-H Stretch (Amine) 3300 — 3400 overlapped by the amide
stretch.

Strong, sharp peak. The 5-

membered lactam ring strain

C=0 Stretch (Lactam) 1690 — 1715 ] o ]
shifts this higher than typical
amides.

Aromatic ring breathing

C=C Stretch (Ar) 1610, 1470
modes.

Fingerprint region. Stron

C-Br Stretch 500 - 600 il J J

absorption.

Nuclear Magnetic Resonance (NMR)

The NMR data below distinguishes the unique spiro-connectivity. Data is presented for the
Hydrochloride Salt in DMSO-ds, as this is the most stable and common isolation form for this
intermediate.

'H NMR (400 MHz, DMSO-de)
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Note: In the free base, the NH protons will shift or disappear (exchange), and aliphatic protons
will shield slightly.
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Shift (6 ppm) Multiplicity

Integration

Assignment

Mechanistic
Insight

10.65 s (br)

1H

Indole NH (N1)

Deshielded by
the adjacent
carbonyl and
aromatic ring

current.

9.00 - 9.20 brs

2H

Piperidine NH2*

Seen only in salt
forms. Broad due
to exchange and
qguadrupolar

relaxation.

7.62 d (J=2.0 Hz)

1H

Ar-H4

The "meta"
coupling (J=2.0)
to H6.
Deshielded by
the spiro-center

anisotropy.

dd (J=8.2, 2.0
Hz)

7.43

1H

Ar-H6

Doublet of
doublets.
Coupled to H7
(ortho) and H4

(meta).

6.85 d (J=8.2 Hz)

1H

Ar-H7

Ortho to the
electron-donating
NH group,
making it the
most shielded

aromatic proton.

3.30-3.45 m

2H

Pip-H2'/H6' (eq)

Equatorial
protons adjacent
to nitrogen.
Deshielded by
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positive charge

in salt.

3.05-3.15

Axial protons
2H Pip-H2'/H6' (ax) adjacent to

nitrogen.

1.95-2.10

Protons beta to
] nitrogen, closer
2H Pip-H3'/H5' _
to the spiro

center.

1.80-1.90

Remaining
2H Pip-H3'/H5' methylene

protons.

3C NMR (100 MHz, DMSO-ds)
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Shift (6 ppm) Type Assignment Notes

Characteristic
179.5 Cq C=0 (C2) )
oxindole carbony!l.

Quaternary carbon

141.8 Cq Ar-C7a
attached to N1.
Quaternary carbon at
135.2 Cq Ar-C3a o _
the ring junction.
130.8 CH Ar-C6
126.5 CH Ar-H4
Upfield shift due to the
113.2 Cq Ar-C5 (C-Br) heavy atom effect of
Bromine.
111.0 CH Ar-C7
, The quaternary spiro
45.5 Cq C3 (Spiro)
center.
) Carbons alpha to the
40.8 CH: Pip-C2'/C6' o )
piperidine nitrogen.
) Carbons beta to the
28.5 CH2 Pip-C3'/C5'

piperidine nitrogen.

Experimental Protocols
Protocol A: NMR Sample Preparation (Salt Form)

e Selection: Use DMSO-de (99.9% D) for HCI salts to ensure solubility and prevent
aggregation.

e Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.

e Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to minimize
shimming errors.
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e Acquisition: Set relaxation delay (d1) to = 2.0 seconds to allow full relaxation of the
quaternary spiro carbons in 13C experiments.

Protocol B: Free Base Liberation for Analysis

If the salt peaks obscure the aliphatic region, convert to free base in situ:
» Dissolve 10 mg of the HCI salt in CDCIs (0.6 mL).

e Add 1 drop of D20 and shake (to wash out HCI) OR add solid Na=COs directly to the NMR
tube, shake, and filter.

e Result: The piperidine NH will appear as a broad singlet around 1.5-2.0 ppm, and the alpha-
protons (H2'/H6") will shift upfield to ~3.0 ppm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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